Cas no 1805735-60-7 (2-(1-Bromo-2-oxopropyl)-4-methoxymandelic acid)

• Product Name: 2-(1-Bromo-2-oxopropyl)-4-methoxymandelic acid
• CAS No: 1805735-60-7
• MF: C₁₂H₁₃BrO₅
• MW: 317.132623434067
• CID: 4940232
• Update Time: 2025-11-06

2-(1-Bromo-2-oxopropyl)-4-methoxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-Bromo-2-oxopropyl)-4-methoxymandelic acid

• Inchi： 1S/C12H13BrO5/c1-6(14)10(13)9-5-7(18-2)3-4-8(9)11(15)12(16)17/h3-5,10-11,15H,1-2H3,(H,16,17)
• InChI Key： MOSRDRQXRJEFCC-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C=CC=1C(C(=O)O)O)OC

Computed Properties

• Exact Mass: 315.99464 g/mol
• Monoisotopic Mass: 315.99464 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 83.8
• Molecular Weight: 317.13

Additional information on 2-(1-Bromo-2-oxopropyl)-4-methoxymandelic acid

2-(1-Bromo-2-oxopropyl)-4-methoxymandelic Acid: A Comprehensive Overview

The compound 2-(1-Bromo-2-oxopropyl)-4-methoxymandelic acid, identified by the CAS number 1805735-60-7, is a chemically synthesized organic compound with significant potential in various fields of research and application. This compound is a derivative of mandelic acid, which is a naturally occurring alpha-hydroxy acid (AHA) derived from the amino acid phenylalanine. The structure of this compound incorporates a brominated propyl group and a methoxy substituent, which contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of brominated organic compounds in medicinal chemistry, particularly in the development of bioactive molecules. The presence of the bromine atom in 2-(1-Bromo-2-oxopropyl)-4-methoxymandelic acid introduces electrophilic character to the molecule, making it a promising candidate for nucleophilic substitution reactions. These reactions are fundamental in organic synthesis and drug discovery, enabling the creation of diverse chemical libraries for screening potential therapeutic agents.

The methoxy group attached to the aromatic ring of this compound plays a crucial role in modulating its physicochemical properties. Methoxy substitution typically increases lipophilicity and enhances solubility in organic solvents, which are desirable traits for compounds intended for pharmaceutical applications. Additionally, the methoxy group can participate in hydrogen bonding interactions, potentially influencing the bioavailability and pharmacokinetics of the compound.

From a structural standpoint, 2-(1-Bromo-2-oxopropyl)-4-methoxymandelic acid exhibits a unique combination of functional groups that make it versatile for various chemical transformations. The ketone group (C=O) within the propyl chain can undergo reductions to yield secondary alcohols or participate in enolate formation under basic conditions. These transformations are pivotal in synthesizing complex molecules with specific stereochemistry and functionality.

In terms of applications, this compound has shown promise in several areas. In medicinal chemistry, it serves as an intermediate for constructing bioactive molecules with potential anti-inflammatory, antiviral, or anticancer properties. Recent research has explored its role as a precursor for developing peptide-based drugs and small molecule inhibitors targeting specific enzymes or receptors.

The synthesis of 2-(1-Bromo-2-oxopropyl)-4-methoxymandelic acid typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions, oxidation steps, and protection/deprotection strategies to manage reactive functional groups during synthesis.

In conclusion, 2-(1-Bromo-2-oxopropyl)-4-methoxymandelic acid stands out as a valuable compound in contemporary chemical research due to its versatile structure and potential applications across multiple disciplines. As advancements in synthetic chemistry continue to unfold, this compound is expected to play an increasingly significant role in the development of innovative chemical entities with practical utility.